Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate
Description
Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique chemical structure and has been synthesized using various methods.
Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole derivatives, including “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate”, have shown potential as anticancer agents . These compounds can disrupt processes related to DNA replication, allowing them to inhibit the replication of cancer cells .
Antimicrobial Activity
Thiadiazole derivatives have demonstrated antimicrobial properties . This suggests that “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the development of new antimicrobial agents.
Antifungal Activity
In addition to their antimicrobial properties, thiadiazole derivatives have also shown antifungal activity . This indicates that “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate” could be used in the treatment of fungal infections.
Antimycobacterial Activity
Thiadiazole derivatives have been found to possess antimycobacterial properties . This suggests that “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the development of drugs for the treatment of mycobacterial infections.
Analgesic and Anti-inflammatory Activity
Thiadiazole derivatives have demonstrated analgesic and anti-inflammatory properties . This indicates that “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the development of new analgesic and anti-inflammatory drugs.
Antipsychotic Activity
Thiadiazole derivatives have shown potential as antipsychotic agents . This suggests that “Methyl 4-((4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)sulfonyl)benzoate” could potentially be used in the treatment of psychiatric disorders.
properties
IUPAC Name |
methyl 4-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]sulfonylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O5S2/c1-22-14(19)11-2-4-13(5-3-11)25(20,21)18-8-6-12(7-9-18)23-15-17-16-10-24-15/h2-5,10,12H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNHUJWBYWCIPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=NN=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(2-Thienyl)-2,4-bis(trifluoromethyl)[1,2,4]triazolo[4,3-a][1,8]naphthyridine](/img/structure/B2713325.png)
![N-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-thienyl}thiophene-3-carboxamide](/img/structure/B2713326.png)
![N-(2,5-difluorophenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2713329.png)
![N-(6-ethoxybenzo[d]thiazol-2-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide](/img/structure/B2713330.png)
![2-[4-[(5-chlorothiophen-2-yl)methyl]piperazin-1-yl]-N-(1-cyanocyclohexyl)-N-methylacetamide](/img/structure/B2713331.png)
![3-Methyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrole-2,5-dione](/img/structure/B2713344.png)